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molecular formula C10H11NO B169619 3-Ethylindolin-2-one CAS No. 15379-45-0

3-Ethylindolin-2-one

Cat. No. B169619
CAS RN: 15379-45-0
M. Wt: 161.2 g/mol
InChI Key: IPHNYSQCMZUVDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07084168B2

Procedure details

A solution of 3-ethyloxindole (6.0 g, 40 mmol) and sodium acetate (4 g, 48 mmol) in acetic acid (100 ml) was treated with bromine (6.4 g, 40 mmol). After 30 min. the mixture was diluted with water and extracted with EtOAc (2×); the combined organic layers were washed with water, sat. sodium hydrogen carbonate solution, and brine, dried (MgSO4) and evaporated to afford the crude product (9.2 g, 96%). A sample was recrystallized from EtOAc/hexane to obtain the subtitled compound, m.p. 130–132° C.; 1H-NMR (DMSO-d6) δ 0.74 (t, 3H, J=7.5 Hz), 1.8–2.0 (m, 2H), 3.45 (t, 1H, J=5.5 Hz,), 6.76 (d, 1H, J=8.35 Hz), 7.42 (m, 1H), 10.43 (s, 1H); MS (−ESI) m/z 238/240 (M−H).
Name
3-ethyloxindole
Quantity
6 g
Type
reactant
Reaction Step One
Name
sodium acetate
Quantity
4 g
Type
reactant
Reaction Step One
Name
bromine
Quantity
6.4 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
100 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
subtitled compound

Identifiers

REACTION_CXSMILES
[CH2:1]([CH:3]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[NH:5][C:4]1=[O:12])[CH3:2].C([O-])(=O)C.[Na+].[Br:18]Br>C(O)(=O)C.O>[Br:18][C:9]1[CH:10]=[C:11]2[C:6](=[CH:7][CH:8]=1)[NH:5][C:4](=[O:12])[CH:3]2[CH2:1][CH3:2] |f:1.2|

Inputs

Step One
Name
3-ethyloxindole
Quantity
6 g
Type
reactant
Smiles
C(C)C1C(NC2=CC=CC=C12)=O
Name
sodium acetate
Quantity
4 g
Type
reactant
Smiles
C(C)(=O)[O-].[Na+]
Name
bromine
Quantity
6.4 g
Type
reactant
Smiles
BrBr
Name
acetic acid
Quantity
100 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (2×)
WASH
Type
WASH
Details
the combined organic layers were washed with water, sat. sodium hydrogen carbonate solution, and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
to afford the crude product (9.2 g, 96%)
CUSTOM
Type
CUSTOM
Details
A sample was recrystallized from EtOAc/hexane

Outcomes

Product
Name
subtitled compound
Type
product
Smiles
BrC=1C=C2C(C(NC2=CC1)=O)CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.